Cas no 863586-90-7 (N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}-4-methylbenzene-1-sulfonamide)

• Product Name: N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}-4-methylbenzene-1-sulfonamide
• CAS No: 863586-90-7
• MF: C₂₄H₂₇FN₄O₂S
• MW: 454.560187578201
• CID: 6223524
• PubChem ID: 4280289
• Update Time: 2025-05-20

N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}-4-methylbenzene-1-sulfonamide
• N-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-pyridin-3-ylethyl]-4-methylbenzenesulfonamide
• 863586-90-7
• N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(pyridin-3-yl)ethyl}-4-methylbenzene-1-sulfonamide
• CHEMBL592122
• AKOS024596919
• SJ000241484
• N-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(pyridin-3-yl)ethyl)-4-methylbenzenesulfonamide
• F0688-0108

• Inchi： 1S/C24H27FN4O2S/c1-19-8-10-21(11-9-19)32(30,31)27-18-24(20-5-4-12-26-17-20)29-15-13-28(14-16-29)23-7-3-2-6-22(23)25/h2-12,17,24,27H,13-16,18H2,1H3
• InChI Key： CCCLHAZVEYJBFR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCC(C1C=NC=CC=1)N1CCN(C2C=CC=CC=2F)CC1)(=O)=O

Computed Properties

• Exact Mass: 454.18387545g/mol
• Monoisotopic Mass: 454.18387545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 73.9Ų

Additional information on N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}-4-methylbenzene-1-sulfonamide

Introduction to N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}-4-methylbenzene-1-sulfonamide (CAS No. 863586-90-7)

N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}-4-methylbenzene-1-sulfonamide (CAS No. 863586-90-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the treatment of neurological and psychiatric disorders. The structural complexity of this molecule, characterized by its piperazine and pyridine moieties, makes it a subject of intense study for its pharmacological properties.

The chemical structure of N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}-4-methylbenzene-1-sulfonamide incorporates several key functional groups that contribute to its unique chemical behavior. The presence of a fluorophenyl group enhances the lipophilicity and metabolic stability of the molecule, while the piperazine moiety is well-known for its role in modulating neurotransmitter systems. Additionally, the pyridine ring contributes to the compound's ability to interact with specific biological targets, making it a promising candidate for drug development.

In recent years, there has been a growing interest in the development of novel compounds that target central nervous system (CNS) disorders. N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}-4-methylbenzene-1-sulfonamide has been investigated for its potential role in modulating neurotransmitter pathways involved in conditions such as depression, anxiety, and schizophrenia. Preclinical studies have demonstrated that this compound exhibits binding affinity for various receptors, including serotonin and dopamine receptors, which are critical for the regulation of mood and cognition.

The synthesis of N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}-4-methylbenzene-1-sulfonamide involves multiple steps, each requiring precise control to ensure high yield and purity. The fluorination step is particularly critical, as it introduces the fluorine atom into the phenyl ring, which significantly impacts the compound's pharmacokinetic properties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently.

Efforts to understand the pharmacological profile of N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(pyridin-3-y)ethyl}methyl]-benzene sulfonamide (CAS No. 863586907) have led to several intriguing findings. In vitro studies have revealed that this compound exhibits potent activity against various enzymes and receptors relevant to CNS disorders. Notably, it has shown selectivity for serotonin reuptake inhibitors (SSRIs), which are widely used in the treatment of depression and anxiety.

The impact of fluorine substitution on the pharmacological properties of N-{2 - 4 - ( 2 - fl u or o p h e n y l ) p i p e r a z i n - 1 - y l - 2 - ( p y r i d i n e - 3 - y l ) e t h y l strong > } - 4 - m e t h y l b e n z e n e - 1 - s u l f o n a m i d e strong > has been a focal point of research. Fluorine atoms are known to enhance metabolic stability and binding affinity, making fluorinated compounds attractive candidates for drug development. The presence of multiple fluorine atoms in this molecule may contribute to its prolonged half-life and increased bioavailability.

The potential therapeutic applications of N-{2 - 4 - ( 2 - fl u or o p h e n y l ) p i p e r a z i n - 1 - y l - 2 - ( p y r i d i n e - 3 - y l ) e t h y l strong > } - 4 - m e t h y l b e n z e n e - 1 s u l f o n a m i d e strong > extend beyond CNS disorders. Preliminary studies suggest that this compound may also have utility in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this molecule to interact with specific protein targets involved in these conditions makes it a promising candidate for further investigation.

The development of novel drug candidates often involves extensive computational modeling and molecular dynamics simulations to predict their behavior in biological systems. In the case of N-{24( fluorophenyl)piperazin1y12( pyridin3y) ethy l strong >}methyl]-benzene sulfonamide (CAS No.< strong >863586907 strong >), these techniques have been instrumental in understanding its binding interactions with target receptors. By simulating the molecular interactions at an atomic level, researchers can optimize the structure for improved efficacy and reduced side effects.

The synthesis and characterization of N-{< strong >24( fluoro pheny lpiper azin 1y12(py rid ine3y) ethy l strong >}methyl]-b en zene sulfon am ide (CAS No.< strong >863586907 strong >) have also led to advancements in analytical chemistry techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) have been employed to ensure the purity and identity of the compound. These methods are crucial for pharmaceutical development, as they provide detailed information about the chemical structure and stability of new drug candidates.

The future prospects for N-{< strong >24( fluoro pheny lpiper azin 1y12(py rid ine3y) ethy l strong >}methyl]-b en zene sulfon am ide (CAS No.< strong >863586907 strong >) are promising, with ongoing research aimed at exploring its therapeutic potential further. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel insights into its mechanism of action and potential applications in human health. As our understanding of complex biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.